Cas no 1804441-48-2 (3-(Fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 3-(Fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1804441-48-2
• MF: C₈H₄F₄INO₃
• MW: 365.020348548889
• CID: 4837472
• Update Time: 2025-10-29

3-(Fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C8H4F4INO3/c9-1-3-5(7(15)16)14-2-4(13)6(3)17-8(10,11)12/h2H,1H2,(H,15,16)
• InChI Key： ZHKHRLMSFMDWFJ-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=O)O)C(CF)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.7
• Topological Polar Surface Area: 59.4

Additional information on 3-(Fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-carboxylic acid

Introduction to 3-(Fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1804441-48-2)

3-(Fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-carboxylic acid, identified by the CAS number 1804441-48-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its versatility in drug design and development. The presence of multiple functional groups, including a fluoromethyl moiety, an iodo substituent, and a trifluoromethoxy group, makes this molecule a promising candidate for further exploration in synthetic chemistry and biological activity studies.

The fluoromethyl group in the molecular structure of 3-(Fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-carboxylic acid is particularly noteworthy due to its ability to modulate metabolic stability and binding affinity in drug molecules. Fluoro-substituted compounds are frequently employed in the pharmaceutical industry because fluorine atoms can enhance the pharmacokinetic properties of drugs, including their bioavailability and metabolic resistance. The iodo substituent at the 5-position of the pyridine ring introduces a reactive site that can be utilized in cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are essential for constructing more complex molecular architectures. Additionally, the trifluoromethoxy group contributes to the lipophilicity of the compound, which can influence its cell membrane permeability and overall pharmacological efficacy.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyridine derivatives. The unique combination of functional groups in 3-(Fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-carboxylic acid positions it as a valuable building block for synthesizing small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated that pyridine-based compounds can interact with enzymes and receptors involved in cancer metabolism, inflammation, and neurodegenerative diseases. The fluoromethyl group, in particular, has been shown to enhance binding interactions with biological targets by increasing hydrophobicity and reducing metabolic degradation.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often dysregulated in diseases such as cancer. Researchers have leveraged pyridine derivatives to design selective kinase inhibitors by incorporating functional groups that mimic natural substrates or interfere with enzyme activity. The iodo substituent in 3-(Fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-carboxylic acid allows for further derivatization through transition-metal-catalyzed reactions, enabling the creation of diverse analogues with tailored biological properties. Such modifications can lead to improved selectivity and reduced off-target effects, which are critical factors in drug development.

The pharmaceutical industry has also shown interest in using pyridine derivatives as scaffolds for antiviral and antibacterial agents. The structural features of these compounds can be modified to enhance their ability to disrupt viral replication or bacterial growth mechanisms. For example, recent studies have highlighted the potential of fluorinated pyridines in inhibiting viral proteases and polymerases, which are essential for viral replication cycles. The presence of both fluoromethyl and trifluoromethoxy groups in 3-(Fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-carboxylic acid may contribute to its ability to interact with these viral targets effectively.

Another area where this compound shows promise is in the field of central nervous system (CNS) drug discovery. Pyridine derivatives have been extensively studied for their potential as psychoactive drugs due to their ability to cross the blood-brain barrier and interact with neurotransmitter receptors. The lipophilic nature imparted by the trifluoromethoxy group can facilitate CNS penetration, while the other functional groups provide opportunities for fine-tuning receptor binding affinity. Current research is exploring how modifications at different positions of the pyridine ring can influence activity against conditions such as depression, anxiety, and neurodegenerative disorders.

The synthetic utility of 3-(Fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-carboxylic acid extends beyond its biological applications. Chemists have utilized this compound as a precursor for more complex molecules through various organic transformations. The iodo substituent serves as an excellent handle for palladium-catalyzed cross-coupling reactions, allowing chemists to introduce diverse aryl or vinyl groups at specific positions within the molecule. This flexibility enables the rapid construction of libraries of derivatives for high-throughput screening (HTS), a common strategy in drug discovery pipelines.

In conclusion,3-(Fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1804441-48-2) represents a multifaceted compound with significant potential across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further exploration in medicinal chemistry, synthetic organic chemistry, and drug development programs. As research continues to uncover new applications for fluorinated and iodinated pyridines, this compound is likely to remain at the forefront of innovation in pharmaceutical sciences.